Cas no 1194059-30-7 (tert-butyl 2-(prop-2-yn-1-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(prop-2-yn-1-yl)pyrrolidine-1-carboxylate
• CAS No: 1194059-30-7
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 2110358
• PubChem ID: 21964030
• Update Time: 2025-07-02

tert-butyl 2-(prop-2-yn-1-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(prop-2-ynyl)pyrrolidine-1-carboxylate
• JGDWMYNRMVUNMO-UHFFFAOYSA-N
• AB65607
• tert-butyl 2-prop-2-ynylpyrrolidine-1-carboxylate
• A844005
• tert-Butyl-2-prop-2-yn-1-ylpyrrolidine-1-carboxylate
• tert-butyl 2-prop-2-yn-1-ylpyrrolidine-1-carboxylate
• tert-Butyl 2-(prop-2-yn-1-yl)pyrrolidine-1-carboxylate
• 2-prop-2-ynyl-1-pyrrolidinecarboxylic acid tert-butyl ester
• tert-butyl 2-(prop-2-yn-1-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C12H19NO2/c1-5-7-10-8-6-9-13(10)11(14)15-12(2,3)4/h1,10H,6-9H2,2-4H3
• InChI Key： JGDWMYNRMVUNMO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1CC#C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 2-(prop-2-yn-1-yl)pyrrolidine-1-carboxylate

Professional Introduction to Tert-butyl 2-(prop-2-yn-1-yl)pyrrolidine-1-carboxylate (CAS No. 1194059-30-7)

Tert-butyl 2-(prop-2-yn-1-yl)pyrrolidine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 1194059-30-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolidine class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a propargyl group (prop-2-yn-1-yl) and a tert-butyl ester moiety in its molecular framework imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The structure of tert-butyl 2-(prop-2-yn-1-yl)pyrrolidine-1-carboxylate features a pyrrolidine ring substituted at the 2-position with a propargyl group, while the 1-position is esterified with a tert-butyl group. This configuration enhances the compound's solubility and stability, critical factors in pharmaceutical formulations. The propargyl group, characterized by its alkyne functionality, serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, tert-butyl 2-(prop-2-yn-1-yl)pyrrolidine-1-carboxylate has been explored in various research studies due to its potential therapeutic applications. One notable area of interest is its role as an intermediate in the synthesis of bioactive molecules targeting neurological disorders. The pyrrolidine core is a common motif in drugs that modulate neurotransmitter systems, and modifications at the 2-position can influence receptor binding affinity and selectivity. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase.

Moreover, the pharmacokinetic properties of tert-butyl 2-(prop-2-yn-1-yl)pyrrolidine-1-carboxylate have been investigated to assess its suitability for clinical development. The tert-butyl ester group contributes to metabolic stability, reducing rapid degradation in vivo. Additionally, the propargyl moiety allows for facile conjugation with other pharmacophores, enhancing bioavailability and target specificity. These attributes make it an attractive candidate for prodrug strategies, where the propargyl group can be selectively cleaved under physiological conditions to release the active therapeutic agent.

Recent advancements in medicinal chemistry have leveraged computational modeling and high-throughput screening to identify novel derivatives of tert-butyl 2-(prop-2-yn-1-yl)pyrrolidine-1-carboxylate with enhanced efficacy and reduced toxicity. Virtual screening techniques have been employed to predict binding interactions with biological targets, guiding the design of next-generation compounds. These efforts have led to the discovery of several promising analogs that show promise in preclinical models of inflammation and pain management.

The synthetic pathways for tert-butyl 2-(prop-2-yn-1-yl)pyrrolidine-1-carboxylate involve multi-step organic transformations, including nucleophilic substitution reactions and esterification processes. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been utilized to construct the pyrrolidine ring efficiently. These synthetic strategies not only improve yield but also minimize byproduct formation, ensuring high purity for subsequent pharmacological evaluations.

In conclusion, tert-butyl 2-(prop-2-yn-1-ylyprrolidine)-1-carboxy late (CAS No. 1194059307) represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its incorporation into drug discovery programs holds promise for addressing unmet medical needs in neurological disorders and beyond. Continued investigation into this compound and its derivatives will likely yield valuable insights into novel drug development strategies.